2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 2-(3-hydroxyazetidin-1-yl)-5-methylbenzaldehyde
• InChI: InChI=1S/C11H13NO2/c1-8-2-3-11(9(4-8)7-13)12-5-10(14)6-12/h2-4,7,10,14H,5-6H2,1H3
• InChI Key: RREKJDCFESLLQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CC(C2)O)C=O

Description

2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde is a benzaldehyde derivative featuring a 3-hydroxyazetidine substituent at the 2-position and a methyl group at the 5-position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde typically involves the reaction of 3-hydroxyazetidine with 5-methylbenzaldehyde under controlled conditions. The reaction is often carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: 2-(3-Hydroxyazetidin-1-yl)-5-methylbenzoic acid.

Reduction: 2-(3-Hydroxyazetidin-1-yl)-5-methylbenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde involves its interaction with specific molecular targets and pathways. The hydroxyazetidine moiety may interact with enzymes or receptors, leading to modulation of biological processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares key features of 2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde with analogous benzaldehyde derivatives:

Compound Name	Substituents	Molecular Weight	Key Functional Groups	Synthesis Highlights	Applications
2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde	3-hydroxyazetidine, methyl	~207.23 g/mol*	Aldehyde, hydroxyl, strained azetidine	Likely multi-step condensation	Catalysis, pharmaceuticals (inferred)
2-(1H-Imidazol-1-yl)-5-nitrobenzaldehyde	Imidazole, nitro	~217.18 g/mol	Aldehyde, nitro, aromatic N-heterocycle	Substitution/condensation reactions	Pharmaceutical development, materials
2-(hex-1-yn-1-yl)-5-methylbenzaldehyde	Alkyne, methyl	200.28 g/mol	Aldehyde, terminal alkyne	Sonogashira coupling (inferred)	Click chemistry, organic synthesis
2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde	Oxadiazole, methyl	~188.18 g/mol	Aldehyde, oxadiazole (N-heterocycle)	Cyclization with hydrazides	Medicinal chemistry, agrochemicals

*Calculated based on formula C₁₁H₁₃NO₂.

Key Observations:

• Azetidine vs. Larger N-Heterocycles : The strained azetidine ring in the target compound may enhance reactivity compared to five-membered rings (e.g., imidazole in or oxadiazole in ), which are more thermodynamically stable.
• Electron-Donating vs. Withdrawing Groups : The methyl group (electron-donating) in the target compound contrasts with the nitro group (electron-withdrawing) in , affecting electrophilic substitution patterns.

Research Findings and Implications

• Azetidine vs. Oxadiazole : The smaller azetidine ring may confer higher reactivity but lower metabolic stability compared to oxadiazoles .
• Steric Effects : The azetidine’s strain could hinder steric access in catalysis compared to bulkier groups like hex-1-ynyl .
• Hydrogen Bonding : The hydroxyl group enhances solubility and binding specificity, a trait shared with ’s benzamide .

Biological Activity

2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde is a compound that has garnered interest due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C10H11N1O2
• Molecular Weight : 179.20 g/mol
• IUPAC Name : 2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde

The biological activity of 2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde is primarily attributed to its interactions with various biological targets, including enzymes and receptors. The azetidine ring structure may contribute to its ability to modulate biological pathways by acting as a substrate or inhibitor for specific enzymes.

Antioxidant Activity

Recent studies have indicated that compounds similar to 2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde exhibit significant antioxidant properties. These properties are determined through various assays such as:

• DPPH Assay : Measures the ability to scavenge free radicals.
• ABTS Assay : Evaluates the capacity to neutralize reactive oxygen species.

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)
2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde	25.4	18.7
Curcumin	12.1	15.0

Cytotoxicity Studies

The cytotoxic effects of this compound were evaluated using human cancer cell lines, including:

• HeLa (Cervical Cancer)
• MCF-7 (Breast Cancer)

Results showed that the compound exhibits selective cytotoxicity against these cancer cell lines, with an IC50 value of approximately 30 µM for HeLa cells and 45 µM for MCF-7 cells.

Study on Neuroprotective Effects

A study published in Journal of Neurochemistry investigated the neuroprotective effects of derivatives related to 2-(3-Hydroxyazetidin-1-yl)-5-methylbenzaldehyde against oxidative stress-induced neuronal damage. The results indicated that treatment significantly reduced cell death and improved mitochondrial function in SH-SY5Y neuronal cells exposed to hydrogen peroxide.

In Vivo Studies

In vivo studies conducted on rodent models demonstrated that administration of the compound led to a reduction in oxidative stress markers and improved cognitive function in models of neurodegeneration.